Cas no 82414-37-7 (1,4-Nonanediol 1-monoacetate)

• Product Name: 1,4-Nonanediol 1-monoacetate
• CAS No: 82414-37-7
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 692105
• Update Time: 2023-08-03

1,4-Nonanediol 1-monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Nonanediol, 1-acetate
• 1,4-nonanediol 1-monoacetate
• 1,4-Nonanediol 1-monoacetate

• Inchi： 1S/C11H22O3/c1-3-4-5-7-11(13)8-6-9-14-10(2)12/h11,13H,3-9H2,1-2H3
• InChI Key： LWRFPUNJRKUPAE-UHFFFAOYSA-N
• SMILES： OC(CCCOC(C)=O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 146
• Topological Polar Surface Area: 46.5